N-(3-chloro-4-methylphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C17H14ClN3O2S/c1-11-4-5-12(9-13(11)18)19-16(22)10-24-17-7-6-14(20-21-17)15-3-2-8-23-15/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: XPKDVTVNUDMWRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(C=C2)C3=CC=CO3)Cl
• Molecular Formula: C17H14ClN3O2S
• Molecular Weight: 359.8 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide is a chemical compound that has gained attention in scientific research due to its potential applications in pharmaceuticals.

Scientific Research Applications

Synthesis and Structural Studies

N-(3-chloro-4-methylphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide and its derivatives have been synthesized and structurally characterized to explore their potential in various scientific applications. For instance, the reactions of certain furanone derivatives with nitrogen-containing binucleophilic agents have been studied, leading to the formation of pyridazin-3(2H)-one derivatives among others, showcasing the compound's role in synthesizing heterocyclic structures (Kosolapova et al., 2013).

Antimicrobial Properties

Research into new fused thiazolo[3,2-b]triazine and triazolo[4,3-b]triazine derivatives, starting from compounds related to N-(3-chloro-4-methylphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide, has been conducted to evaluate their antimicrobial activities. These studies have demonstrated promising antibacterial and antifungal properties, highlighting the compound's potential in developing new antimicrobial agents (El-Shehry et al., 2020).

Anti-inflammatory and Anticancer Activities

Compounds structurally related to N-(3-chloro-4-methylphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide have been synthesized and assessed for their anti-exudative and anti-inflammatory activities. Some of these derivatives have shown significant results, surpassing the reference drug in certain cases, which opens up possibilities for their use in treating inflammation-related conditions (Chalenko et al., 2019). Additionally, derivatives have been synthesized and tested for their anticancer activity, revealing potent and selective cytotoxic effects against certain leukemia cell lines, indicating potential therapeutic applications in cancer treatment (Horishny et al., 2021).